Cas no 1261827-59-1 (3-(2'-Fluoro-4'-hydroxyphenyl)propionaldehyde)

• Product Name: 3-(2'-Fluoro-4'-hydroxyphenyl)propionaldehyde
• CAS No: 1261827-59-1
• MF: C₉H₉FO₂
• MW: 168.164966344833
• CID: 4962962
• Update Time: 2025-11-01

3-(2'-Fluoro-4'-hydroxyphenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2'-Fluoro-4'-hydroxyphenyl)propionaldehyde

• Inchi： 1S/C9H9FO2/c10-9-6-8(12)4-3-7(9)2-1-5-11/h3-6,12H,1-2H2
• InChI Key： KJGWGGAWSAMWJH-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CCC=O)O

Computed Properties

• Exact Mass: 168.05865769 g/mol
• Monoisotopic Mass: 168.05865769 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3
• Molecular Weight: 168.16

Additional information on 3-(2'-Fluoro-4'-hydroxyphenyl)propionaldehyde

Introduction to 3-(2'-Fluoro-4'-hydroxyphenyl)propionaldehyde (CAS No. 1261827-59-1)

3-(2'-Fluoro-4'-hydroxyphenyl)propionaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1261827-59-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of aldehydes, characterized by the presence of a formyl group (-CHO) attached to a propyl side chain, with a phenyl ring substituted at the 2' and 4' positions by a fluoro and hydroxyl group, respectively. The unique structural features of this molecule make it a valuable intermediate in synthetic chemistry and a potential candidate for further development in medicinal applications.

The structural configuration of 3-(2'-Fluoro-4'-hydroxyphenyl)propionaldehyde imparts distinct chemical properties that are influenced by the electronic effects of the fluoro and hydroxyl substituents. The fluorine atom, being highly electronegative, exerts a strong electron-withdrawing inductive effect, which can modulate the reactivity of the adjacent functional groups. Conversely, the hydroxyl group introduces both hydrogen bonding capabilities and acidic properties due to its lone pairs of electrons. This combination of substituents can significantly influence the compound's solubility, stability, and interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing fluoro and hydroxyl groups due to their ability to enhance metabolic stability, binding affinity, and overall bioavailability. The presence of these functional groups in 3-(2'-Fluoro-4'-hydroxyphenyl)propionaldehyde suggests that it may exhibit interesting interactions with biological systems. Specifically, the fluoro-substituted phenyl ring has been widely studied for its role in improving drug-like properties, such as lipophilicity and resistance to enzymatic degradation. Meanwhile, the hydroxyl group can serve as a site for hydrogen bonding interactions with biological targets, potentially enhancing binding specificity.

Current research in medicinal chemistry increasingly emphasizes the design of molecules with tailored structural features to optimize their pharmacological profiles. The aldehyde functionality in 3-(2'-Fluoro-4'-hydroxyphenyl)propionaldehyde provides a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives. For instance, condensation reactions with amines or hydrazines can yield Schiff bases or hydrazones, respectively, which are known to exhibit various biological activities. Additionally, nucleophilic addition reactions at the aldehyde group can introduce additional functional diversity, opening up possibilities for exploring new pharmacological pathways.

One area where 3-(2'-Fluoro-4'-hydroxyphenyl)propionaldehyde shows promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in signal transduction pathways and are often implicated in diseases such as cancer and inflammatory disorders. The combination of a fluoro-substituted phenyl ring and an aldehyde moiety can be leveraged to design inhibitors that target specific kinase domains. Preliminary studies have suggested that such compounds may exhibit inhibitory activity against certain kinases by modulating their catalytic activity or binding affinity.

Another potential application lies in the field of anti-inflammatory agents. Hydroxyl-containing compounds have been extensively studied for their anti-inflammatory properties due to their ability to interact with various inflammatory mediators. The presence of a hydroxyl group in 3-(2'-Fluoro-4'-hydroxyphenyl)propionaldehyde could facilitate interactions with inflammatory signaling pathways, potentially leading to the development of novel anti-inflammatory drugs. Furthermore, the fluorine atom may enhance the compound's bioavailability by improving its metabolic stability against oxidative degradation.

The synthesis of 3-(2'-Fluoro-4'-hydroxyphenyl)propionaldehyde involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by reduction and functional group interconversion using appropriate reagents. Advanced techniques such as transition metal-catalyzed cross-coupling reactions can also be employed to introduce the fluoro and hydroxyl substituents efficiently. The choice of synthetic methodology depends on factors such as scalability, cost-effectiveness, and environmental considerations.

In conclusion,3-(2'-Fluoro-4'-hydroxyphenyl)propionaldehyde (CAS No. 1261827-59-1) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for synthesizing more complex molecules with tailored pharmacological properties. Ongoing studies continue to explore its applications in drug discovery, particularly in kinase inhibition and anti-inflammatory therapy. As our understanding of molecular structure-activity relationships advances, compounds like 3-(2'-Fluoro-4'-hydroxyphenyl)propionaldehyde are likely to play an increasingly important role in developing next-generation therapeutics.